N-(dibenzo[b,d]furan-3-yl)-2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)acetamide

• IUPAC Name: N-dibenzofuran-3-yl-2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)acetamide
• InChI: InChI=1S/C23H18N2O4/c26-19(11-25-22(27)20-12-5-6-13(9-12)21(20)23(25)28)24-14-7-8-16-15-3-1-2-4-17(15)29-18(16)10-14/h1-8,10,12-13,20-21H,9,11H2,(H,24,26)
• InChI Key: XZQWOWINEYSNAY-UHFFFAOYSA-N
• Canonical SMILES: C1C2C=CC1C3C2C(=O)N(C3=O)CC(=O)NC4=CC5=C(C=C4)C6=CC=CC=C6O5
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol

Description

N-(dibenzo[b,d]furan-3-yl)-2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)acetamide: is a complex organic compound that features a dibenzofuran moiety and a tricyclic lactam structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(dibenzo[b,d]furan-3-yl)-2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)acetamide typically involves multiple steps:

Formation of Dibenzofuran Moiety: The dibenzofuran core can be synthesized through the cyclization of biphenyl derivatives under oxidative conditions.

Synthesis of Tricyclic Lactam: The tricyclic lactam structure is formed via a series of cyclization reactions involving appropriate precursors.

Coupling Reaction: The final step involves coupling the dibenzofuran moiety with the tricyclic lactam structure using reagents like acyl chlorides or anhydrides under controlled conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, high-pressure reactors, and continuous flow systems to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The dibenzofuran moiety can undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction of the tricyclic lactam structure can lead to the formation of reduced amide derivatives.

Substitution: Electrophilic substitution reactions can occur on the aromatic rings of the dibenzofuran moiety.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide under acidic conditions.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Halogenating agents like bromine or chlorine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Oxidized dibenzofuran derivatives.

Reduction: Reduced amide derivatives.

Substitution: Halogenated dibenzofuran derivatives.

Scientific Research Applications

N-(dibenzo[b,d]furan-3-yl)-2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique structural features.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs).

Mechanism of Action

The mechanism of action of N-(dibenzo[b,d]furan-3-yl)-2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)acetamide involves its interaction with specific molecular targets. The dibenzofuran moiety can intercalate with DNA, potentially disrupting replication and transcription processes. The tricyclic lactam structure may interact with enzymes, inhibiting their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Dibenzofuran: A simpler compound with a similar core structure but lacking the tricyclic lactam moiety.

Benzofuran: Contains a single furan ring fused to a benzene ring.

Carbazole: Features a nitrogen atom in the central ring, differing from the oxygen in dibenzofuran.

Uniqueness

N-(dibenzo[b,d]furan-3-yl)-2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)acetamide is unique due to its combination of a dibenzofuran moiety and a tricyclic lactam structure, which imparts distinct chemical and biological properties not found in simpler analogs.